Cas no 120687-07-2 (Desacetyl Famciclovir)

Desacetyl Famciclovir structure
Desacetyl Famciclovir structure
Product Name:Desacetyl Famciclovir
CAS No:120687-07-2
MF:C12H17N5O3
MW:279.295081853867
CID:2890438
PubChem ID:10039252
Update Time:2024-11-06

Desacetyl Famciclovir Chemical and Physical Properties

Names and Identifiers

    • Desacetyl Famciclovir
    • 9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine
    • OUMGIMAEASXOJH-UHFFFAOYSA-N
    • BRL 43594
    • MONOACETYL-6-DEOXY PENCICLOVIR
    • API0005547
    • 9-(4-acetoxy-3-hydroxymethylbut-1-yl)-2-aminopurine
    • 4-(2-amino-9h-purin-9-yl)-2-(hydroxymethyl)butyl acetate
    • 2-[2-(2-Amino-9H-purin-9-yl)ethyl]-1,3-propanediol 1-Acetate
    • 2-[2-(2-amino-9H-purin-9-yl)ethyl]-3-hydroxypropyl acetate
    • 2-(2-(2-Amino-9H-purin-9-yl)ethyl)-3-hydroxypropyl acetate
    • J-001135
    • 1,3-Propanediol, 2-[2-(2-amino-9H-purin-9-yl)ethyl]-, 1-acetate; 1,3-Propanediol, 2-[2-(2-amino-9H-purin-9-yl)ethyl]-, monoacetate (ester) (9CI); BRL 43594; 2-Amino-9H-purin-9-yl)-2-(hydroxymethyl)butyl acetate; Famciclovir RC B (USP); 9-(4-Acetoxy-3-(hydroxymethyl)butyl)-2-amino-9H-purine
    • 1,3-Propanediol, 2-(2-(2-amino-9H-purin-9-yl)ethyl)-, 1-acetate
    • UNII-NE5144EK4H
    • CHEMBL881
    • SCHEMBL1878763
    • 9-[4-Acetoxy-3-(hydroxymethyl)butyl]-2-amino-9H-purine
    • 104227-88-5
    • D80603
    • 2-[2-(2-AMINOPURIN-9-YL)ETHYL]-3-HYDROXYPROPYL ACETATE
    • [4-(2-aminopurin-9-yl)-2-(hydroxymethyl)butyl] Acetate
    • NE5144EK4H
    • DTXSID60434620
    • AS-69250
    • AKOS030255718
    • CS-0196471
    • DB-262548
    • 120687-07-2
    • MONO-DESACETYL FAMCICLOVIR
    • Inchi: 1S/C12H17N5O3/c1-8(19)20-6-9(5-18)2-3-17-7-15-10-4-14-12(13)16-11(10)17/h4,7,9,18H,2-3,5-6H2,1H3,(H2,13,14,16)
    • InChI Key: OUMGIMAEASXOJH-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC(CO)CCN1C=NC2=CN=C(N)N=C12

Computed Properties

  • Exact Mass: 279.13313942g/mol
  • Monoisotopic Mass: 279.13313942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 116

Desacetyl Famciclovir Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM342157-250mg
9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine
120687-07-2 95%+
250mg
$*** 2023-04-03
eNovation Chemicals LLC
D759484-100mg
9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine
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eNovation Chemicals LLC
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9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine
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Aaron
AR003B6Y-1g
9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine
120687-07-2 98%
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$710.00 2025-01-22
Ambeed
A1492244-1g
(R)-4-(2-Amino-9H-purin-9-yl)-2-(hydroxymethyl)butyl acetate
120687-07-2 98%
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$713.0 2025-03-04
Ambeed
A1492244-100mg
(R)-4-(2-Amino-9H-purin-9-yl)-2-(hydroxymethyl)butyl acetate
120687-07-2 98%
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$155.0 2025-03-04
Ambeed
A1492244-250mg
(R)-4-(2-Amino-9H-purin-9-yl)-2-(hydroxymethyl)butyl acetate
120687-07-2 98%
250mg
$264.0 2025-03-04
1PlusChem
1P003AYM-100mg
9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine
120687-07-2 95%
100mg
$499.00 2025-02-19
1PlusChem
1P003AYM-250mg
9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine
120687-07-2 95%
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$749.00 2025-02-19
Aaron
AR003B6Y-100mg
9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine
120687-07-2 98%
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$152.00 2025-01-22

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